17-trifluoromethylphenyl trinor Prostaglandin F2α methyl ester
17-trifluoromethylphenyl trinor Prostaglandin F2α methyl ester
Prostaglandin F2α (PGF2α), acting through the FP receptor, causes smooth muscle contraction and exhibits potent luteolytic activity. 17-trifluoromethylphenyl trinor PGF2α is an analog of PGF2α that shares the meta-trifluoromethyl group of travoprost with the 17-phenyl trinor modification of latanoprost. It is anticipated to be a potent and selective agonist of the FP receptor, with potential applications in glaucoma and luteolysis. 17-trifluoromethylphenyl trinor PGF2α methyl ester is a lipophilic analog of 17-trifluoromethylphenyl trinor PGF2α. Methyl esters of PGs serve as prodrugs, as they are efficiently hydrolyzed in certain tissues to generate the bioactive free acid.
Brand Name:
Vulcanchem
CAS No.:
195503-20-9
VCID:
VC0106282
InChI:
InChI=1S/C25H33F3O5/c1-33-24(32)10-5-3-2-4-9-20-21(23(31)16-22(20)30)14-13-19(29)12-11-17-7-6-8-18(15-17)25(26,27)28/h2,4,6-8,13-15,19-23,29-31H,3,5,9-12,16H2,1H3
SMILES:
COC(=O)CCCC=CCC1C(CC(C1C=CC(CCC2=CC(=CC=C2)C(F)(F)F)O)O)O
Molecular Formula:
C25H33F3O5
Molecular Weight:
470.5
17-trifluoromethylphenyl trinor Prostaglandin F2α methyl ester
CAS No.: 195503-20-9
Reference Standards
VCID: VC0106282
Molecular Formula: C25H33F3O5
Molecular Weight: 470.5
| CAS No. | 195503-20-9 |
|---|---|
| Product Name | 17-trifluoromethylphenyl trinor Prostaglandin F2α methyl ester |
| Molecular Formula | C25H33F3O5 |
| Molecular Weight | 470.5 |
| IUPAC Name | methyl 7-[3,5-dihydroxy-2-[3-hydroxy-5-[3-(trifluoromethyl)phenyl]pent-1-enyl]cyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C25H33F3O5/c1-33-24(32)10-5-3-2-4-9-20-21(23(31)16-22(20)30)14-13-19(29)12-11-17-7-6-8-18(15-17)25(26,27)28/h2,4,6-8,13-15,19-23,29-31H,3,5,9-12,16H2,1H3 |
| Standard InChIKey | SPNWWFJGYHYDNY-HCAGXNQISA-N |
| SMILES | COC(=O)CCCC=CCC1C(CC(C1C=CC(CCC2=CC(=CC=C2)C(F)(F)F)O)O)O |
| Description | Prostaglandin F2α (PGF2α), acting through the FP receptor, causes smooth muscle contraction and exhibits potent luteolytic activity. 17-trifluoromethylphenyl trinor PGF2α is an analog of PGF2α that shares the meta-trifluoromethyl group of travoprost with the 17-phenyl trinor modification of latanoprost. It is anticipated to be a potent and selective agonist of the FP receptor, with potential applications in glaucoma and luteolysis. 17-trifluoromethylphenyl trinor PGF2α methyl ester is a lipophilic analog of 17-trifluoromethylphenyl trinor PGF2α. Methyl esters of PGs serve as prodrugs, as they are efficiently hydrolyzed in certain tissues to generate the bioactive free acid. |
| Synonyms | 17-trifluoromethylphenyl trinor PGF2α methyl ester |
| Reference | 1.Samuelsson, B.,Goldyne, M.,Granström, E., et al. Prostaglandins and thromboxanes. Annual Reviews of Biochemistry 47, 997-1029 (1978). |
| PubChem Compound | 53393980 |
| Last Modified | Nov 11 2021 |
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